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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095

L  Get Quote

Essential Safety and Handling Guide for 2-
Isopropyl-5-methyl-4-nitrophenol

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Isopropyl-5-methyl-4-nitrophenol in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Isopropyl-5-methyl-4-

nitrophenol is provided below.

Property

Value

Molecular Formula

C10H13NO3

Molecular Weight 195.21 g/mol [1]

Not specified, handle as a potentially hazardous
Appearance )

chemical
CAS Number 36778-56-0[1]

© 2025 BenchChem. All rights reserved.

1/7 Tech Support


https://www.benchchem.com/product/b2404095?utm_src=pdf-interest
https://www.benchchem.com/product/b2404095?utm_src=pdf-body
https://www.benchchem.com/product/b2404095?utm_src=pdf-body
https://www.benchchem.com/product/b2404095?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-5-methyl-4-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-5-methyl-4-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2404095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Hazard Identification and Personal Protective
Equipment (PPE)

2-Isopropyl-5-methyl-4-nitrophenol and related nitrophenols are classified as hazardous.
The primary hazards include acute toxicity if swallowed, in contact with skin, or if inhaled. It can
cause skin and serious eye irritation, as well as respiratory irritation.[2][3] Therefore, stringent
adherence to PPE guidelines is mandatory.

PPE Category

Recommended Equipment

Specification

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

Must conform to EN166, ANSI

Z87.1, or equivalent standards.

shield may be required for

[4]115]

splash hazards.

Chemical-resistant gloves

Gloves must be inspected prior
(e.g., Butyl rubber, Natural

to use.[4][5]

Hand Protection

latex rubber).

Protective clothing, such as a

) lab coat. For larger spills, a Complete protective clothing is
Body Protection ) ) ] S ]
chemical-resistant suit may be required in case of fire.[3]

necessary.

Use only in a well-ventilated

area or under a chemical fume ] )
o A self-contained breathing
) ) hood. If ventilation is )
Respiratory Protection ) apparatus (SCBA) is
inadequate, a NIOSH- o
] ) necessary for firefighting.[2][5]
approved respirator is

required.

Safe Handling and Operational Workflow

A systematic approach to handling 2-Isopropyl-5-methyl-4-nitrophenol is crucial to minimize
exposure and ensure safety. The following diagram illustrates the recommended workflow from
preparation to disposal.
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Safe handling workflow for 2-lsopropyl-5-methyl-4-nitrophenol.

Procedural Guidance
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. Preparation:

Ensure adequate ventilation, preferably by working inside a chemical fume hood.[2]

Verify that an eyewash station and safety shower are accessible.[6]

Wear all required PPE before handling the chemical.[2]

Keep the container tightly closed when not in use.[2][5]

. Handling and Use:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][5]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

. Spill Response:

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

For solid spills, sweep up and shovel into a suitable container for disposal without creating
dust.[2][5]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container.[6]

Ventilate the area and wash the spill site after material pickup is complete.

. Decontamination:

Thoroughly wash all surfaces and equipment that have come into contact with the chemical.

Remove and wash contaminated clothing before reuse.[2][3]
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[2]

Immediately wash off with plenty of soap and
) water for at least 15 minutes. Remove
Skin Contact ) ) ] ) ]
contaminated clothing. Seek immediate medical

attention.[2][6]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion _ . ,
unconscious person. Call a physician or poison

control center immediately.[2]

Storage and Disposal Plan

Storage:
» Store in a cool, dry, and well-ventilated place.[2]
» Keep containers tightly closed.[2][5]

o Store locked up and away from incompatible materials.[2][3] Some sources recommend
refrigerated storage (-5°C to 5°C) and protection from light.[3]

Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][5]

e Do not let the product enter drains.[5]
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o Contaminated packaging should be disposed of as unused product.[5]

Note: The information provided in this guide is based on available safety data sheets for 2-
Isopropyl-5-methyl-4-nitrophenol and structurally related compounds. It does not contain
detailed experimental methodologies as this information is not present in the source safety
documents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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